Cas no 1032036-48-8 ((R)-1-(2,3-Dimethylphenyl)ethanamine hydrochloride)

(R)-1-(2,3-Dimethylphenyl)ethanamine hydrochloride structure
1032036-48-8 structure
Product Name:(R)-1-(2,3-Dimethylphenyl)ethanamine hydrochloride
CAS No:1032036-48-8
MF:C10H16ClN
MW:185.693741798401
MDL:MFCD12757424
CID:1030366
PubChem ID:53484702
Update Time:2024-11-04

(R)-1-(2,3-Dimethylphenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(2,3-Dimethylphenyl)ethanamine hydrochloride
    • (1R)-1-(2,3-dimethylphenyl)ethanamine,hydrochloride
    • (R)-1-(2,3-Dimethylphenyl)ethamine hydrochloride
    • (1R)-1-(2,3-DIMETHYLPHENYL)ETHYLAMINE-HCl
    • (R)-1-(2,3-dimethylphenyl)ethan-1-amine hydrochloride
    • (1r)-1-(2,3-dimethylphenyl)ethylamine hydrochloride
    • (R)-1-(2,3-Dimethylphenyl)ethanaminehydrochloride
    • DTXSID40704151
    • AKOS015923090
    • (1r)-1-(2,3-dimethylphenyl)ethylamine HCl
    • (1R)-1-(2,3-Dimethylphenyl)ethan-1-amine--hydrogen chloride (1/1)
    • 1032036-48-8
    • DS-018821
    • MDL: MFCD12757424
    • Inchi: 1S/C10H15N.ClH/c1-7-5-4-6-10(8(7)2)9(3)11;/h4-6,9H,11H2,1-3H3;1H/t9-;/m1./s1
    • InChI Key: BFURECMKBWRQJL-SBSPUUFOSA-N
    • SMILES: Cl.N[C@H](C)C1C=CC=C(C)C=1C

Computed Properties

  • Exact Mass: 185.0971272g/mol
  • Monoisotopic Mass: 185.0971272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 122
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

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